Cas no 862810-93-3 ((2Z)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide)

• Product Name: (2Z)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide
• CAS No: 862810-93-3
• MF: C₂₂H₁₈N₄O₂
• MW: 370.403924465179
• CID: 6237029
• PubChem ID: 16800759
• Update Time: 2025-07-14

(2Z)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide
• AKOS024593668
• (Z)-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-3-phenylprop-2-enamide
• (Z)-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)-3-phenylacrylamide
• 862810-93-3
• (2Z)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide
• F0657-0287

• Inchi： 1S/C22H18N4O2/c1-28-20-10-9-17(19-15-26-13-5-12-23-22(26)25-19)14-18(20)24-21(27)11-8-16-6-3-2-4-7-16/h2-15H,1H3,(H,24,27)/b11-8-
• InChI Key： BNGRBSJKYJSMON-FLIBITNWSA-N
• SMILES： O(C)C1C=CC(=CC=1NC(/C=C\C1C=CC=CC=1)=O)C1=CN2C=CC=NC2=N1

Computed Properties

• Exact Mass: 370.14297583g/mol
• Monoisotopic Mass: 370.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.5Ų

Additional information on (2Z)-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide

Introduction to (2Z)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide (CAS No. 862810-93-3)

(2Z)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide, with the CAS number 862810-93-3, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as imidazopyrimidines, which are characterized by their unique structural features and biological activities. The imidazopyrimidine scaffold is known for its ability to modulate various biological targets, making it a valuable lead structure in drug discovery.

The chemical structure of (2Z)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide consists of an imidazo[1,2-a]pyrimidine core linked to a substituted phenyl group via an amide bond. The presence of the methoxy group on the phenyl ring and the imidazopyrimidine moiety imparts specific pharmacological properties to this compound. Recent studies have highlighted the importance of these structural elements in determining the compound's biological activity and selectivity.

One of the key areas of research involving (2Z)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide is its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases and signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, (2Z)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This dual activity as both an anticancer and anti-inflammatory agent makes (2Z)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide a promising candidate for further development.

The pharmacokinetic profile of (2Z)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide has also been studied in detail. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for its potential use in clinical settings. Furthermore, the compound shows low toxicity in preclinical models, suggesting a favorable safety profile.

Recent advances in computational chemistry have also contributed to our understanding of (2Z)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide. Molecular docking studies have provided insights into the binding interactions between this compound and its target proteins. These studies have identified key residues involved in the binding process and have helped guide the design of more potent analogs with improved selectivity and efficacy.

In conclusion, (2Z)-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3-phenylprop-2-enamide (CAS No. 862810-93-3) is a promising compound with diverse biological activities. Its potential as an anticancer and anti-inflammatory agent has been supported by preclinical studies, and ongoing research continues to explore its therapeutic applications. The favorable pharmacokinetic properties and low toxicity profile make it a viable candidate for further development in drug discovery programs.